Cas no 2137994-82-0 (1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester
• CAS No: 2137994-82-0
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 5299670
• Update Time: 2025-07-21

1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester

• Inchi： 1S/C13H11N3O3/c1-16-12(17)10(11(15-16)13(18)19-2)9-5-3-4-8(6-9)7-14/h3-6,17H,1-2H3
• InChI Key： AVRXUBQAUIQNRM-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C2=CC=CC(C#N)=C2)C(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester

1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester (CAS No. 2137994-82-0)

1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 2137994-82-0, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class of heterocyclic molecules, which are renowned for their diverse biological activities and structural versatility. The presence of multiple functional groups, including a carboxylic acid ester, a hydroxyl group, and a cyano-substituted phenyl ring, imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structure of 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester is characterized by a central pyrazole ring fused with an esterified carboxylic acid moiety at the 3-position. The 4-position of the pyrazole ring is substituted with a 3-cyanophenyl group, while the 5-position features a hydroxy group. Additionally, the methyl ester functionality at the 1-position enhances its solubility and reactivity, making it more amenable to further chemical modifications. This structural arrangement not only contributes to its distinct spectroscopic properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The cyano-substituted phenyl ring in 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester is particularly noteworthy, as it can participate in hydrogen bonding and hydrophobic interactions with biological molecules. This feature is crucial for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a pharmaceutical intermediate. The presence of multiple reactive sites allows for extensive chemical modifications, enabling the synthesis of novel analogs with tailored biological properties. For instance, the ester group can be hydrolyzed to yield a free carboxylic acid, which can then be further functionalized through various coupling reactions. Similarly, the hydroxyl group provides an opportunity for etherification or glycosylation, expanding the structural diversity of derived compounds.

Recent studies have highlighted the pharmacological significance of pyrazole derivatives in modulating enzyme activity and receptor binding. Specifically, compounds with similar structural motifs have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The hydroxy group in 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester may contribute to its ability to interact with such enzymes by forming hydrogen bonds with key residues in the active site. Moreover, the cyano-substituted phenyl ring could enhance binding by engaging in π-stacking interactions or by participating in polar interactions.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-keto esters or ketones, followed by functional group modifications such as esterification and cyanation. Advanced techniques like palladium-catalyzed cross-coupling reactions may also be employed to introduce the 3-cyanophenyl moiety with high efficiency.

In terms of biological evaluation, preliminary studies on related pyrazole derivatives have revealed promising activities against various therapeutic targets. For example, some analogs have demonstrated anti-inflammatory effects by inhibiting COX enzymes or modulating cytokine production. Others have shown cytotoxicity against cancer cell lines by interfering with key signaling pathways. While comprehensive data on 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester is still limited, its structural features suggest potential therapeutic applications in these areas.

The spectroscopic properties of this compound are also worth mentioning. Its nuclear magnetic resonance (NMR) spectrum would exhibit characteristic signals corresponding to the various functional groups present in its structure. For instance, the carboxylic acid ester would show a singlet around 2 ppm due to the alkoxy proton (OCH₃), while the cyano group would produce a triplet around 21 ppm due to coupling with adjacent protons. Infrared (IR) spectroscopy would confirm the presence of ester (C=O stretch at ~1730 cm⁻¹), cyano (C≡N stretch at ~2220 cm⁻¹), and hydroxyl (O-H stretch at ~3200 cm⁻¹) functionalities.

Mass spectrometry (MS) would provide information about the molecular weight and fragmentation pattern of 1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester, confirming its identity and purity. High-resolution MS could be particularly useful for determining accurate molecular formulae and detecting any impurities present in the sample. Additionally, X-ray crystallography could be employed if single crystals are obtained, providing detailed insights into its three-dimensional structure and stereochemistry.

The solubility profile of this compound is another important consideration for its applications in pharmaceutical research. Due to its polar functional groups such as hydroxyl and carboxylic acid ester, it may exhibit moderate solubility in polar solvents like water or dimethyl sulfoxide (DMSO). However, solubility can be improved through salt formation or by using co-solvents such as ethanol or acetonitrile. Understanding solubility characteristics is crucial for formulating effective solutions or suspensions for biological assays.

In conclusion,1H-Pyrazole-3-carboxylic acid, 4-(3-cyanophenyl)-5-hydroxy-1-methyl-, methyl ester (CAS No. 2137994-82-0) represents a structurally complex and functionally versatile compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts are expected to further elucidate its biological activities and explore new synthetic methodologies for optimizing its production.